Cas no 1541530-26-0 (2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene)

• Product Name: 2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene
• CAS No: 1541530-26-0
• MF: C₁₀H₇FN₂O₃
• MW: 222.172585725784
• CID: 5991080
• PubChem ID: 83412552
• Update Time: 2025-05-19

2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene
• EN300-1830792
• 1541530-26-0

• Inchi： 1S/C10H7FN2O3/c11-9-5-7(13(15)16)1-2-8(9)10(3-4-10)12-6-14/h1-2,5H,3-4H2
• InChI Key： YAHZBARMYMUXIA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CC1)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.04407025g/mol
• Monoisotopic Mass: 222.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene

Professional Introduction to Compound with CAS No. 1541530-26-0 and Product Name: 2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene

The compound with the CAS number 1541530-26-0 and the product name 2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The presence of both a fluoro group and a nitro group, combined with an isocyanate functional group, makes this molecule a versatile intermediate for synthesizing various bioactive molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorine atom, due to its electronegativity and small size, can significantly influence the pharmacokinetic properties of a drug, including its solubility, metabolic stability, and binding affinity. In the case of 2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene, the fluoro group is strategically positioned to modulate these properties, making it an attractive candidate for further exploration.

The nitro group in the molecular structure contributes to the compound's reactivity and electronic properties. Nitro groups are well-known for their ability to participate in various chemical reactions, such as reduction to amino groups or diazotization, which can be crucial for synthesizing more complex molecules. Additionally, the nitro group can influence the electronic distribution within the aromatic ring, potentially enhancing binding interactions with biological targets.

The isocyanate functional group at the 1-position of the cyclopropyl-substituted benzene ring adds another layer of complexity and utility to this compound. Isocyanates are highly reactive intermediates that can undergo a variety of transformations, including condensation reactions with amines to form ureas or carbamates. These reactions are fundamental in medicinal chemistry for creating bioactive molecules with specific biological activities.

Recent research has demonstrated that cyclopropyl-substituted aromatic compounds exhibit unique pharmacological properties. The cyclopropyl ring, being a small and rigid structure, can improve metabolic stability and binding affinity by reducing conformational flexibility. This feature is particularly valuable in drug development, where maintaining structural integrity over time is crucial.

In the context of pharmaceutical research, 2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene has shown promise as a building block for designing novel therapeutic agents. Its structural motifs are reminiscent of several known bioactive molecules that target various diseases, including cancer and inflammatory disorders. By leveraging the reactivity of its functional groups, researchers can explore diverse chemical spaces to discover new drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the isocyanate group necessitates strict control over reaction conditions to prevent unwanted side reactions. Advanced synthetic techniques, such as transition metal-catalyzed reactions or organometallic chemistry, may be employed to achieve the desired molecular architecture efficiently.

As our understanding of molecular interactions continues to evolve, compounds like 2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene will play a pivotal role in shaping future drug discovery efforts. The combination of fluorine, nitro, and isocyanate functionalities provides a rich scaffold for medicinal chemists to explore new therapeutic avenues. By integrating cutting-edge synthetic methodologies with computational modeling and high-throughput screening techniques, researchers can accelerate the development of next-generation pharmaceuticals.

The potential applications of this compound extend beyond traditional small-molecule drug design. It may also serve as a precursor for developing agrochemicals or specialty chemicals that require similar structural motifs. The versatility of its functional groups allows for diverse modifications, making it a valuable asset in synthetic chemistry.

In conclusion,2-fluoro-1-(1-isocyanatocyclopropyl)-4-nitrobenzene represents a significant contribution to the field of medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for further research and development. As our knowledge base expands and new technologies emerge,CAS No 1541530-26-0 will continue to inspire innovative approaches in drug discovery and molecular engineering.